2-(2,3-dimethylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide

• Molecular Formula: C20H26N2O3
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-[2-(furan-2-yl)-2-pyrrolidin-1-ylethyl]acetamide
• InChI: InChI=1S/C20H26N2O3/c1-15-7-5-8-18(16(15)2)25-14-20(23)21-13-17(19-9-6-12-24-19)22-10-3-4-11-22/h5-9,12,17H,3-4,10-11,13-14H2,1-2H3,(H,21,23)
• InChI Key: RDQXYXFSCKXGRA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NCC(C2=CC=CO2)N3CCCC3)C

Description

2-(2,3-Dimethylphenoxy)-N-[2-(furan-2-yl)-2-(pyrrolidin-1-yl)ethyl]acetamide is a synthetic acetamide derivative characterized by three distinct structural motifs:

• A furan-2-yl moiety, introducing a heterocyclic oxygen atom that may influence electronic properties and metabolic stability.

Comparison with Similar Compounds

Comparison with Similar Acetamide Derivatives

Structural Analogues with Phenoxy/Aryl Substituents

(a) N-(3,4-Dimethoxyphenethyl)-2-(N-propylacetamido)-2-(pyridin-2-yl)acetamide ()

• Key Differences : Replaces the furan and pyrrolidine groups with pyridine and propylamine.
• Synthesis : Achieved via multicomponent reactions with a 94% yield, suggesting efficient coupling methodologies that may parallel the target compound’s synthesis .

(b) 2-(2-Ethylphenoxy)-N-(2-methyl-4-(pyrrolidin-1-yl)phenyl)acetamide ()

• Key Similarities : Shares the pyrrolidinyl and acetamide backbone.

(c) 2-(2,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide ()

• Structural Contrasts: Substitutes dimethylphenoxy with dichlorophenyl and adds a pyrazolone ring.
• Crystallography: Planar amide groups form hydrogen-bonded dimers (R22(10) motif), suggesting that the target compound’s dimethylphenoxy group may similarly influence crystal packing .

Analogues with Heterocyclic Moieties

(a) 2-[5-(5-Methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanyl-N-(2-methylphenyl)acetamide ()

• Key Similarities : Incorporates a furan-2-yl group linked to a sulfur-containing heterocycle.

(b) N-[2-(Furan-2-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide ()

• Structural Overlap : Features a furan-2-yl ethyl chain, though linked to a sulfonamide instead of acetamide.
• Bioavailability : The furan group’s metabolic susceptibility to oxidation could parallel stability challenges in the target compound .

Pharmacologically Relevant Acetamides

(a) U-48800 and U-51754 ()

• Regulatory Context : Classified as controlled substances due to structural similarities with opioid receptor ligands.
• Structural Divergence: These analogs use cyclohexyl-dimethylamino groups instead of pyrrolidine, underscoring how minor substitutions alter legal and pharmacological profiles .

(b) Goxalapladib ()

• Complexity Contrast : A highly complex naphthyridine derivative with trifluoromethyl biphenyl groups.
• Therapeutic Relevance : Demonstrates the versatility of acetamide scaffolds in drug development, though the target compound’s simpler structure may offer synthetic advantages .